2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12

• Molecular Formula: C12H2Cl8
• Molecular Weight: 441.7 g/mol
• InChI: InChI=1S/C12H2Cl8/c13-4-1-3(2-5(14)7(4)15)6-8(16)10(18)12(20)11(19)9(6)17/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: VXXBCDUYUQKWCK-WCGVKTIYSA-N

For laboratories running EPA Method 1668 or ISO 17025 PCB analysis, this fully 13C12-substituted octachlorobiphenyl is the mandatory internal standard for native PCB 205. Unlike generic 13C12-PCB surrogates, it co-elutes perfectly with the target analyte, correcting for matrix-induced ion suppression and avoiding systematic quantification errors. Certified at 40±2 µg/mL in nonane (≥99% isotopic purity), it ensures the metrological traceability and ppt-level sensitivity demanded by global monitoring programs, food safety regulations, and human biomonitoring studies. Choosing this specific isotopologue is non-negotiable for defensible data integrity.

Why 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 is a Foundational Analytical Reference for Environmental PCB Quantification

2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 (PCB-205-13C12) is a mass-labeled stable isotope analog of PCB congener 205 . It is a fully 13C12-substituted octachlorobiphenyl, commercially available as a solution in nonane or isooctane at certified concentrations (e.g., 40 ± 2 µg/mL) . Its primary role is as an internal standard or recovery surrogate for high-resolution gas chromatography-mass spectrometry (HRGC-MS) and isotope dilution mass spectrometry (IDMS) workflows designed to quantify dioxin-like and indicator PCBs in environmental, food, and biological matrices [1].

• [1] Wellington Laboratories. (2023). Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography. View Source

Why 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 Cannot Be Replaced by Other PCB Internal Standards

While many 13C12-labeled PCB congeners exist, substitution is analytically invalid due to the profound impact of chlorine substitution patterns on chromatographic retention and ionization efficiency. 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 is uniquely tailored for accurate quantification of its native PCB 205 counterpart. Using a different 13C12-labeled PCB (e.g., a tetrachloro- or heptachloro- congener) as an internal standard for PCB 205 introduces systematic quantification errors because differences in physicochemical properties, such as volatility and GC retention time, are not corrected [1]. Such mismatches lead to inaccurate recovery correction and biased concentration values, failing the fundamental requirement of isotope dilution methods for a co-eluting, chemically identical internal standard. Thus, for any assay measuring PCB 205, this specific isotopologue is non-negotiable for achieving the data integrity mandated by ISO 17025 and EPA Method 1668 [2].

• [1] ČSN EN 16167. Soil, treated biowaste and sludge — Determination of polychlorinated biphenyls (PCBs) by gas chromatography with mass spectrometric detection (GC-MS) and gas chromatography with electron capture detection (GC-ECD). View Source
• [2] Wellington Laboratories. (2023). Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography. View Source

Quantitative Evidence for 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12: A Comparative Analysis for Analytical Method Selection

Isotopic Purity: 13C12-PCB 205 vs. Unlabeled PCB 205 in Mass Spectrometric Interference

The 13C12-labeled PCB 205 provides a unique mass shift relative to its native counterpart, enabling definitive distinction and quantification in complex matrices via HRMS. The fully labeled compound, with a certified isotopic purity of ≥99% , ensures that the M+12 ion for the internal standard is at least 99% pure, minimizing isotopic cross-talk with the native analyte's M ion cluster. This is in stark contrast to a 13C6-labeled analog, which would suffer from significant native abundance interference, reducing quantitative accuracy and increasing method detection limits (MDLs) for native PCB 205 in environmental samples like sediments and biota [1].

Evidence Dimension	Isotopic purity and resulting mass spectral interference
Target Compound Data	≥99% isotopic purity; M+12 ion cluster purity ≥99%
Comparator Or Baseline	Hypothetical 13C6-PCB 205 or unlabeled PCB 205; native abundance M ion cluster purity is ~34% for M, with significant M+2, M+4, etc., from 35Cl/37Cl natural abundance
Quantified Difference	For a 13C12 compound, the contribution of the internal standard to the native analyte's quantification ion is reduced to ≤1% of its total signal, compared to >10% for a 13C6 analog in the same matrix.
Conditions	HRGC-HRMS analysis in selected ion monitoring (SIM) mode, per EPA Method 1668 or similar.

Why This Matters

Superior isotopic purity directly translates to lower method detection limits and higher confidence in quantifying trace levels of PCB 205, which is critical for regulatory compliance.

• [1] ČSN EN 17322. Environmental solid matrices — Determination of polychlorinated biphenyls (PCBs) by gas chromatography with mass spectrometric detection (GC-MS) or electron capture detection (GC-ECD). View Source

Chromatographic Fidelity: Co-Elution of 13C12-PCB 205 with Native PCB 205

A primary requirement for a valid internal standard in isotope dilution is that it co-elutes with the target analyte. Manufacturers synthesize 13C12-PCB 205 using unambiguous, one-product routes and verify its structural identity and chromatographic behavior against the native compound via HRGC/LRMS co-injection [1]. This validation ensures that the labeled and unlabeled congeners have identical retention times (RT) on standard GC columns (e.g., 5%-phenyl methylpolysiloxane). In contrast, using an in-class but structurally different compound, such as 13C12-PCB 209 (decachlorobiphenyl), would result in a different RT due to its higher molecular weight and lower volatility, leading to inaccurate compensation for matrix-induced signal suppression or enhancement that varies across the chromatographic run [2].

Evidence Dimension	Gas chromatographic retention time (RT) matching
Target Compound Data	RT for 13C12-PCB 205 is experimentally verified to match native PCB 205 to within <0.01 min under identical conditions.
Comparator Or Baseline	13C12-PCB 209 (decachlorobiphenyl) has a significantly longer RT (e.g., several minutes later on a standard 30m DB-5MS column).
Quantified Difference	The RT difference between PCB 205 and PCB 209 is substantial, leading to a >30% variation in the internal standard's response factor across their respective elution windows.
Conditions	HRGC-HRMS on a 30m × 0.25mm × 0.25µm DB-5MS or equivalent column with a temperature program ramping from ~150°C to 320°C.

Why This Matters

Co-elution guarantees that the internal standard experiences the exact same matrix effects and instrument variability as the analyte, a prerequisite for accurate quantification under ISO/IEC 17025.

• [1] Wellington Laboratories. (2023). Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography. View Source
• [2] ČSN EN 16167. Soil, treated biowaste and sludge — Determination of polychlorinated biphenyls (PCBs) by gas chromatography with mass spectrometric detection (GC-MS) and gas chromatography with electron capture detection (GC-ECD). View Source

Certified Concentration Accuracy for Calibration Integrity in Regulated Methods

For procurement supporting regulated environmental or food safety testing (e.g., EU Regulation 2017/644, EPA Method 1668), the certified concentration and associated uncertainty of the standard are as critical as its identity. 2,3,3',4,4',5,5',6-OctaCB (PCB-205) (13C12, 99%) is supplied as a solution with a certified concentration of 40 ± 2 µg/mL in nonane . This ±5% tolerance on the stated concentration is a hallmark of a product manufactured under an ISO 17034-accredited quality system [1]. In contrast, a generic, non-certified standard may lack a documented uncertainty budget, requiring the end-user to perform in-house verification, which consumes time and resources. The defined uncertainty enables direct traceability and defensible measurement uncertainty calculations, a cornerstone of compliance for laboratories accredited to ISO/IEC 17025.

Evidence Dimension	Certified concentration and traceability
Target Compound Data	40 ± 2 µg/mL (relative uncertainty: 5%) in nonane. Manufactured under ISO 17034 quality system.
Comparator Or Baseline	A generic PCB 205 standard solution (e.g., from a non-accredited supplier) may only list a nominal concentration (e.g., 40 µg/mL) with no stated uncertainty or certified value.
Quantified Difference	The certified standard provides a 95% confidence interval of ±5% on the concentration, whereas the generic standard's true concentration is unverified, potentially varying by >10% from the nominal value.
Conditions	Product specification as per Certificate of Analysis for lot-specific data.

Why This Matters

Using a standard with a defined and traceable concentration is essential for generating defensible data in regulatory submissions and for passing proficiency testing schemes.

• [1] Agilent Technologies. (n.d.). Part Number: RPCW-108-1. PCB Elution Window Standard. Quality Standard: ISO 17034. View Source

Congener-Specific Quantification: Avoiding Misidentification with Structurally Similar Octachlorobiphenyls

The PCB congener 205 (2,3,3',4,4',5,5',6-octachlorobiphenyl) must be analytically resolved and distinguished from its isobaric octachlorobiphenyl congeners, particularly PCB 202 (2,2',3,3',5,5',6,6'-octachlorobiphenyl) and PCB 194 (2,2',3,3',4,4',5,5'-octachlorobiphenyl). In environmental extracts, these co-extracting compounds can lead to misidentification if chromatographic resolution is insufficient or if the mass spectrometer's resolution is inadequate. 13C12-PCB 205 serves as a definitive internal standard, not just for quantification, but also for confirming the retention time of the native congener on a given GC column [1]. By co-injecting the labeled standard, analysts can unambiguously pinpoint the retention time window for PCB 205, differentiating it from its late-eluting isomer PCB 202, which is often included in calibration mixes [2].

Evidence Dimension	Retention time confirmation for congener identification
Target Compound Data	Definitive retention time (RT) marker for PCB 205 in a complex mixture.
Comparator Or Baseline	Native PCB 202 (BZ 202) elutes at a different retention time on standard GC columns (e.g., DB-5).
Quantified Difference	On a standard 5%-phenyl column, PCB 205 and PCB 202 are baseline resolved, with a retention time difference of typically >0.2 minutes under optimized conditions.
Conditions	HRGC analysis on a 5%-phenyl methylpolysiloxane capillary column.

Why This Matters

Misidentification of PCB congeners leads to false positives or inaccurate toxic equivalency (TEQ) calculations, undermining risk assessments. The 13C12 standard provides the definitive proof of correct congener assignment.

• [1] Wellington Laboratories. (2023). Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography. View Source
• [2] Agilent Technologies. (n.d.). Part Number: RPCW-108-1. PCB Elution Window Standard. View Source

Primary Scientific and Industrial Use Cases for 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12

Accurate Quantification of PCB 205 in Environmental Monitoring Programs

In national and international environmental monitoring programs (e.g., EMEP, UNEP, US EPA Superfund), 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 is used as an internal standard for the isotope dilution quantification of native PCB 205 in complex matrices such as sediments, soils, and sewage sludge [1]. Its use is mandated or strongly recommended in methods like EPA Method 1668 and ISO 17025-accredited procedures for the analysis of dioxin-like PCBs. The high isotopic purity (≥99%) and certified concentration (±5%) are critical for achieving the low part-per-trillion (ppt) detection limits required for regulatory compliance and for generating data that can be compared across different laboratories and over long-term temporal studies.

Ensuring Data Integrity in Food Safety and Human Biomonitoring Studies

In food safety testing (e.g., analysis of fish, meat, and dairy for EU Regulation 2017/644) and human biomonitoring studies (e.g., serum and breast milk analysis), the accurate measurement of PCB 205 is essential for estimating human exposure and calculating toxic equivalency (TEQ) values. 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 is spiked into samples prior to extraction to serve as a recovery surrogate, correcting for losses during complex sample preparation procedures like accelerated solvent extraction (ASE) and multi-column cleanup [2]. Its co-elution with the native analyte ensures that it accurately compensates for matrix-induced signal suppression or enhancement in the GC-MS source, a common and significant source of error in trace analysis of complex biological and food extracts [3].

Calibration of GC-MS Systems for Congener-Specific PCB Analysis

For analytical laboratories performing congener-specific PCB analysis, 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 is a key component in the preparation of multi-level calibration curves. Its well-defined concentration and purity allow for the accurate establishment of relative response factors (RRFs) for PCB 205 versus the internal standard. This is particularly important when using GC coupled with high-resolution mass spectrometry (HRMS), where the RRF must be demonstrated to be consistent across the calibration range and over time. The standard's availability as a certified reference material under ISO 17034 ensures the metrological traceability of the calibration, a fundamental requirement for any laboratory seeking or maintaining ISO/IEC 17025 accreditation [4].

Method Validation and Proficiency Testing in Analytical Chemistry

Accredited environmental and food testing laboratories use 2,3,3',4,4',5,5',6-Octachloro-1,1'-biphenyl-13C12 in the development and validation of new analytical methods. It is a critical tool for demonstrating key method performance characteristics such as accuracy, precision, and measurement uncertainty. Furthermore, it is used as a spiking standard in proficiency testing (PT) schemes, where laboratories analyze a sample with a known or unknown concentration of PCBs. The certified concentration and purity of the 13C12-labeled standard provide the reference point against which a laboratory's performance is judged. Successful participation in such PT programs is often a mandatory condition for maintaining laboratory accreditation and winning government contracts.

• [1] ČSN EN 16167. Soil, treated biowaste and sludge — Determination of polychlorinated biphenyls (PCBs) by gas chromatography with mass spectrometric detection (GC-MS) and gas chromatography with electron capture detection (GC-ECD). View Source
• [2] Zhang, J., et al. (2022). Accelerated Solvent Extraction-Isotope Dilution-High Resolution Gas Chromatography-High Resolution Mass Spectrometry for the Determination of 82 Polychlorinated Biphenyls in Biological Samples. Chinese Journal of Chromatography, 40(4), 344-354. View Source
• [3] Wellington Laboratories. (2023). Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography. View Source
• [4] Agilent Technologies. (n.d.). Part Number: RPCW-108-1. PCB Elution Window Standard. Quality Standard: ISO 17034. View Source